2,2-dimethyl-N'-[3-(4-methylpiperazin-1-yl)propanoyl]propanehydrazide

• Molecular Formula: C13H26N4O2
• Molecular Weight: 270.37 g/mol
• IUPAC Name: 2,2-dimethyl-N'-[3-(4-methylpiperazin-1-yl)propanoyl]propanehydrazide
• InChI: InChI=1S/C13H26N4O2/c1-13(2,3)12(19)15-14-11(18)5-6-17-9-7-16(4)8-10-17/h5-10H2,1-4H3,(H,14,18)(H,15,19)
• InChI Key: KUMGFTYFZNTSHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NNC(=O)CCN1CCN(CC1)C

Description

N’-(2,2-DIMETHYLPROPANOYL)-3-(4-METHYLPIPERAZIN-1-YL)PROPANEHYDRAZIDE is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique molecular structure, which includes a piperazine ring and a hydrazide group, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(2,2-DIMETHYLPROPANOYL)-3-(4-METHYLPIPERAZIN-1-YL)PROPANEHYDRAZIDE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperazine Derivative: The initial step involves the reaction of 4-methylpiperazine with an appropriate acylating agent to form the piperazine derivative.

Hydrazide Formation: The piperazine derivative is then reacted with a hydrazine derivative under controlled conditions to form the hydrazide group.

Final Coupling: The final step involves coupling the hydrazide derivative with 2,2-dimethylpropanoic acid under specific reaction conditions to yield the target compound.

Industrial Production Methods

Industrial production of N’-(2,2-DIMETHYLPROPANOYL)-3-(4-METHYLPIPERAZIN-1-YL)PROPANEHYDRAZIDE may involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

N’-(2,2-DIMETHYLPROPANOYL)-3-(4-METHYLPIPERAZIN-1-YL)PROPANEHYDRAZIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled temperature and pressure.

Substitution: Various nucleophiles or electrophiles under appropriate solvent and temperature conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

N’-(2,2-DIMETHYLPROPANOYL)-3-(4-METHYLPIPERAZIN-1-YL)PROPANEHYDRAZIDE has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N’-(2,2-DIMETHYLPROPANOYL)-3-(4-METHYLPIPERAZIN-1-YL)PROPANEHYDRAZIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2,2-Dimethyl-1-[(4-methylpiperazin-1-yl)methyl]propylamine: A related compound with a similar piperazine structure.

(2,5-Dioxopyrrolidin-1-yl) 4-(N-phenylanilino)benzoate: Another compound with a different functional group but similar structural features.

Uniqueness

N’-(2,2-DIMETHYLPROPANOYL)-3-(4-METHYLPIPERAZIN-1-YL)PROPANEHYDRAZIDE is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.